Cas no 201036-31-9 (1-(4-Formyl-phenyl)-1H-indole-5-carboxylic acid)

• Product Name: 1-(4-Formyl-phenyl)-1H-indole-5-carboxylic acid
• CAS No: 201036-31-9
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• CID: 909014
• PubChem ID: 53422152
• Update Time: 2025-04-19

1-(4-Formyl-phenyl)-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Formyl-phenyl)-1H-indole-5-carboxylic acid
• 1-(4-formylphenyl)indole-5-carboxylic acid
• DTXSID10697985
• 1-(4-formylphenyl)-1h-indole-5-carboxylic acid
• 201036-31-9

• Inchi： 1S/C16H11NO3/c18-10-11-1-4-14(5-2-11)17-8-7-12-9-13(16(19)20)3-6-15(12)17/h1-10H,(H,19,20)
• InChI Key： KAVMFBDXYINUHG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C=CN2C1C=CC(C=O)=CC=1)=O

Computed Properties

• Exact Mass: 265.07400
• Monoisotopic Mass: 265.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3A^2
• XLogP3: 2.6

Experimental Properties

• PSA: 59.30000
• LogP: 3.14120